2-chloro-N-(naphthalen-2-yl)acetamide
Overview
Description
“2-chloro-N-(naphthalen-2-yl)acetamide” is a chlorinated organic compound . It is a derivative of naphthalene and has a structure that is similar to other compounds such as salicylic acid and aspirin.
Synthesis Analysis
The synthesis of “2-chloro-N-(naphthalen-2-yl)acetamide” involves the reaction of chloroacetyl chloride with various aliphatic and aromatic amines at room temperature . The reaction is monitored by thin layer chromatography and yields solid compounds .Molecular Structure Analysis
The molecular formula of “2-chloro-N-(naphthalen-2-yl)acetamide” is C12H10ClNO . The InChI code is 1S/C12H10ClNO/c13-8-12(15)14-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,14,15) .Physical And Chemical Properties Analysis
“2-chloro-N-(naphthalen-2-yl)acetamide” is a powder with a molecular weight of 219.67 . It has a melting point of 117-118°C . The density is 1.307g/cm3 and the boiling point is 443.7ºC at 760mmHg .Scientific Research Applications
Use in Synthesis of New Amide Linked 1,2,3-triazoles
- Summary of Application: 2-chloro-N-(naphthalen-2-yl)acetamide has been used in the synthesis of new amide linked 1,2,3-triazoles . These compounds were prepared via the click chemistry approach, a method that allows for the efficient and selective synthesis of new molecules.
- Results or Outcomes: The synthesized 1,2,3-triazole derivatives were evaluated for their antifungal, antioxidant, and antitubercular activities . A molecular docking study was also carried out to understand the binding affinity and interactions of the synthesized derivatives with the active site of cytochrome P450 lanosterol 14α-demethylase of C. albicans .
Use as Antimicrobial Agents
- Summary of Application: 2-chloro-N-(naphthalen-2-yl)acetamide derivatives have been synthesized with the aim of creating new bioactive agents that can be used as antimicrobial agents . These agents can act as herbicides, antifungals, and disinfectants .
- Methods of Application: The synthesis involves a nucleophilic substitution reaction of chloroacetyl chloride and different aqueous amines . The desired reaction mixture was added to ice-cold water, and the precipitate was filtered and recrystallized with ethanol .
- Results or Outcomes: The synthesized chloroacetamides have shown excellent antibacterial and antifungal activity .
Use as Herbicides
- Summary of Application: 2-chloro-N-(naphthalen-2-yl)acetamide derivatives have been synthesized with the aim of creating new bioactive agents that can be used as herbicides . These agents can act as antimicrobials, antifungals, and disinfectants .
- Methods of Application: The synthesis involves a nucleophilic substitution reaction of chloroacetyl chloride and different aqueous amines . The desired reaction mixture was added to ice-cold water, and the precipitate was filtered and recrystallized with ethanol .
- Results or Outcomes: The synthesized chloroacetamides have shown excellent herbicidal activity .
Safety And Hazards
properties
IUPAC Name |
2-chloro-N-naphthalen-2-ylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO/c13-8-12(15)14-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGOVKTOWGFKZED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20280822 |
Source
|
| Record name | 2-Chloro-N-(naphthalen-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20280822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(naphthalen-2-yl)acetamide | |
CAS RN |
5453-65-6 |
Source
|
| Record name | NSC18827 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18827 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Chloro-N-(naphthalen-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20280822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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